Cas no 351-87-1 (3-Oxo-N-(4-trifluoromethylphenyl)butyramide)

3-Oxo-N-(4-trifluoromethylphenyl)butyramide is a specialized organic compound featuring a β-ketoamide structure with a trifluoromethylphenyl substituent. This configuration imparts unique reactivity and stability, making it valuable in synthetic chemistry, particularly as an intermediate in pharmaceuticals and agrochemicals. The presence of the trifluoromethyl group enhances lipophilicity and metabolic resistance, while the β-ketoamide moiety offers versatility in further functionalization. Its well-defined structure ensures consistent performance in coupling reactions and heterocycle synthesis. The compound is typically characterized by high purity and stability under standard storage conditions, facilitating its use in precision applications. Researchers favor it for its reliable reactivity profile and compatibility with diverse synthetic pathways.
3-Oxo-N-(4-trifluoromethylphenyl)butyramide structure
351-87-1 structure
Product Name:3-Oxo-N-(4-trifluoromethylphenyl)butyramide
CAS No:351-87-1
MF:C11H10F3NO2
MW:245.197813510895
MDL:MFCD00231301
CID:293816
PubChem ID:253662185
Update Time:2025-05-28

3-Oxo-N-(4-trifluoromethylphenyl)butyramide Chemical and Physical Properties

Names and Identifiers

    • Butanamide,3-oxo-N-[4-(trifluoromethyl)phenyl]-
    • 3-Oxo-N-(4-trifluoromethylphenyl)butyramide
    • 3-oxo-N-[4-(trifluoromethyl)phenyl]butanamide
    • 4-Trifluoromethylaceto-Acetanilide
    • 4'-(Trifluoromethyl)acetoacetanilide
    • 3-Oxo-N-(4-(trifluoromethyl)phenyl)butanamide
    • Butanamide, 3-oxo-N-[4-(trifluoromethyl)phenyl]-
    • GGDAWUSJZZHVBR-UHFFFAOYSA-N
    • VZ29765
    • BC4155246
    • 3-oxo-N-(4-trifluoromethyl
    • SCHEMBL1801933
    • FT-0632013
    • AKOS000165129
    • 351-87-1
    • O0444
    • 10J-917
    • DTXSID80363004
    • 3-oxo-N-(4-trifluoromethylphenyl)butanamide
    • T72346
    • A822633
    • MFCD00231301
    • DB-048746
    • MDL： MFCD00231301
    • Inchi： 1S/C11H10F3NO2/c1-7(16)6-10(17)15-9-4-2-8(3-5-9)11(12,13)14/h2-5H,6H2,1H3,(H,15,17)
    • InChI Key： GGDAWUSJZZHVBR-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(=CC=1)NC(CC(C)=O)=O)(F)F

Computed Properties

  • Exact Mass: 245.06600
  • Monoisotopic Mass: 245.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 46.2

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 152.0 to 156.0 deg-C
  • Boiling Point: 367.8±42.0 °C at 760 mmHg
  • Flash Point: 176.2±27.9 °C
  • Refractive Index: 1.5
  • Solubility: Chloroform (Slightly), Methanol (Slightly, Heated)
  • PSA: 46.17000
  • LogP: 2.69600
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Oxo-N-(4-trifluoromethylphenyl)butyramide Security Information

3-Oxo-N-(4-trifluoromethylphenyl)butyramide Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Oxo-N-(4-trifluoromethylphenyl)butyramide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
O159981-1G
3-Oxo-N-(4-trifluoromethylphenyl)butyramide
 351-87-1 98.0%
1g
 ¥1893.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
O159981-200MG
3-Oxo-N-(4-trifluoromethylphenyl)butyramide
 351-87-1 >98.0%(HPLC)(N)
200MG
 ￥727.00 2021-05-24
TRC
O992215-10mg
3-Oxo-N-(4-trifluoromethylphenyl)butyramide
 351-87-1
10mg
 $ 52.00 2023-09-06
TRC
O992215-50mg
3-Oxo-N-(4-trifluoromethylphenyl)butyramide
 351-87-1
50mg
 $ 138.00 2023-09-06
TRC
O992215-100mg
3-Oxo-N-(4-trifluoromethylphenyl)butyramide
 351-87-1
100mg
 $ 230.00 2023-09-06
abcr
AB340050-200 mg
3-Oxo-N-[4-(trifluoromethyl)phenyl]butanamide
 351-87-1
200mg
 €133.90 2022-08-31
abcr
AB340050-1 g
3-Oxo-N-[4-(trifluoromethyl)phenyl]butanamide
 351-87-1
1g
 €403.60 2022-08-31
Chemenu
CM294903-1g
3-Oxo-N-(4-(trifluoromethyl)phenyl)butanamide
 351-87-1 95%
1g
 $334 2023-02-02
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
O0444-200MG
3-Oxo-N-(4-trifluoromethylphenyl)butyramide
 351-87-1 >98.0%(HPLC)(N)
200mg
 ¥630.00 2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
O0444-1G
3-Oxo-N-(4-trifluoromethylphenyl)butyramide
 351-87-1 >98.0%(HPLC)(N)
1g
 ¥2085.00 2024-04-16

3-Oxo-N-(4-trifluoromethylphenyl)butyramide Related Literature

Related Categories

351-87-1 (3-Oxo-N-(4-trifluoromethylphenyl)butyramide) Related Products

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd